Cas no 2228274-44-8 (2-bromo-4-(1-bromopropan-2-yl)-1,3-thiazole)

• Product Name: 2-bromo-4-(1-bromopropan-2-yl)-1,3-thiazole
• CAS No: 2228274-44-8
• MF: C₆H₇Br₂NS
• MW: 284.999478578568
• CID: 6425865
• PubChem ID: 165688869
• Update Time: 2025-06-08

2-bromo-4-(1-bromopropan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(1-bromopropan-2-yl)-1,3-thiazole
• 2228274-44-8
• EN300-1926343

• Inchi： 1S/C6H7Br2NS/c1-4(2-7)5-3-10-6(8)9-5/h3-4H,2H2,1H3
• InChI Key： HWIKZHSCOGIUPH-UHFFFAOYSA-N
• SMILES： BrCC(C)C1=CSC(=N1)Br

Computed Properties

• Exact Mass: 284.86455g/mol
• Monoisotopic Mass: 282.86660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-bromo-4-(1-bromopropan-2-yl)-1,3-thiazole

Professional Introduction to 2-bromo-4-(1-bromopropan-2-yl)-1,3-thiazole (CAS No: 2228274-44-8)

2-bromo-4-(1-bromopropan-2-yl)-1,3-thiazole, with the CAS number 2228274-44-8, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic compound features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of bromine substituents at the 2nd and 4th positions, coupled with a propyl group at the 4th position, makes this molecule a versatile scaffold for further chemical modifications and functionalization.

The compound's structure consists of a thiazole ring, which is a five-membered aromatic ring containing sulfur and nitrogen atoms. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The bromine atoms in 2-bromo-4-(1-bromopropan-2-yl)-1,3-thiazole serve as reactive sites for various chemical transformations, such as cross-coupling reactions, which are commonly employed in the synthesis of more complex molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of thiazole derivatives. The compound 2-bromo-4-(1-bromopropan-2-yl)-1,3-thiazole has been investigated for its ability to interact with biological targets, particularly enzymes and receptors involved in disease pathways. Preliminary studies suggest that this molecule may exhibit inhibitory effects on certain kinases and other enzymes relevant to cancer progression. The propyl group attached to the thiazole ring introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity.

The synthesis of 2-bromo-4-(1-bromopropan-2-yl)-1,3-thiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of pre-existing thiazole derivatives followed by alkylation with 1-bromopropane or related reagents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the bromine substituents with high precision.

The compound's reactivity makes it a valuable intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel analogs with enhanced biological activity. For instance, modifications at the propyl group have been shown to modulate the compound's interaction with target proteins, leading to improved efficacy in preclinical models. These findings highlight the importance of 2-bromo-4-(1-bromopropan-2-yl)-1,3-thiazole as a building block in drug discovery efforts.

The pharmacokinetic properties of this compound are also under investigation. Studies have examined its solubility, stability, and metabolic pathways to assess its potential for therapeutic use. The presence of bromine atoms can influence these properties, making it essential to understand how they affect absorption, distribution, metabolism, and excretion (ADME) profiles. Advanced computational methods have been used to predict these properties, providing insights into how structural modifications might improve drug-like characteristics.

In conclusion, 2-bromo-4-(1-bromopropan-2-yl)-1,3-thiazole (CAS No: 2228274-44-8) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for designing new drugs targeting various diseases. Ongoing studies continue to explore its potential applications and optimize synthetic routes for efficient production. As our understanding of molecular interactions advances, compounds like this one are likely to play a crucial role in the next generation of therapeutic agents.